Cas no 1806515-55-8 (5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid)

• Product Name: 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid
• CAS No: 1806515-55-8
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4939667
• Update Time: 2025-06-28

5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid

• Inchi： 1S/C12H12BrNO3/c13-7-8-3-4-9(2-1-5-14)10(6-8)11(15)12(16)17/h3-4,6,11,15H,1-2,7H2,(H,16,17)
• InChI Key： YOHITZNTVZNHSI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CCC#N)=C(C=1)C(C(=O)O)O

Computed Properties

• Exact Mass: 297.00006 g/mol
• Monoisotopic Mass: 297.00006 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.13
• XLogP3: 1.3
• Topological Polar Surface Area: 81.3

Additional information on 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid

Research Brief on 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid (CAS: 1806515-55-8): Recent Advances and Applications

5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid (CAS: 1806515-55-8) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and cyanoethyl functional groups, serves as a versatile building block in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. The unique structural features of this compound enable its incorporation into complex molecular architectures, making it a valuable tool for medicinal chemists.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid as a key intermediate in the synthesis of novel kinase inhibitors. The study highlighted the compound's reactivity, which allows for efficient functionalization at the bromomethyl position, enabling the creation of diverse analogs. The resulting inhibitors demonstrated potent activity against specific cancer-related kinases, underscoring the compound's utility in oncology drug development. The study also emphasized the importance of optimizing reaction conditions to maximize yield and purity, given the compound's sensitivity to hydrolysis under certain conditions.

Another notable application of 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid was reported in a 2024 ACS Chemical Biology article, where it was employed in the design of covalent inhibitors targeting cysteine proteases. The bromomethyl group served as an electrophilic warhead, enabling the formation of a covalent bond with the active-site cysteine residue. This approach led to the development of highly selective inhibitors with potential applications in treating parasitic infections and inflammatory diseases. The study also provided insights into the structural determinants of inhibitor specificity, which could inform future drug design efforts.

Beyond its role in drug discovery, 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid has also been explored in chemical biology probes. A recent Nature Chemical Biology publication detailed its use in the development of activity-based probes for studying glycosidase enzymes. The compound's ability to act as a latent electrophile allowed for the selective labeling of active enzyme species, facilitating the identification and characterization of glycosidases in complex biological samples. This work opens new avenues for understanding enzyme function and regulation in disease contexts.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid. Its sensitivity to moisture and tendency to undergo side reactions under basic conditions necessitate careful optimization of synthetic protocols. Recent advances in flow chemistry and continuous manufacturing have shown promise in addressing these challenges, as reported in a 2023 Organic Process Research & Development article. These technological innovations could enhance the accessibility of this compound for broader research and industrial applications.

In conclusion, 5-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid (CAS: 1806515-55-8) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its unique reactivity profile enables the creation of novel bioactive molecules, while ongoing methodological improvements aim to overcome synthetic challenges. As research in this area continues to advance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and probes.